
4-Methylcyclohex-3-enecarbaldehyde molecular
weight and formula C8H12O

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Methylcyclohex-3-

enecarbaldehyde

Cat. No.: B3056962 Get Quote

An In-depth Technical Guide to 4-
Methylcyclohex-3-enecarbaldehyde
For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylcyclohex-3-enecarbaldehyde, with the chemical formula C8H12O, is a cyclic

aldehyde of interest in organic synthesis. This technical guide provides a comprehensive

overview of its chemical and physical properties, a detailed experimental protocol for its

synthesis, and a discussion of its known applications. While the compound serves as a

valuable building block in chemical synthesis, publicly available information on its direct

biological activity or involvement in specific signaling pathways is limited. This document aims

to consolidate the available technical data for researchers and professionals in drug

development and related scientific fields.

Molecular and Physicochemical Properties
The fundamental properties of 4-Methylcyclohex-3-enecarbaldehyde are summarized in the

table below. These quantitative data are essential for its application in experimental settings.
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Property Value Reference

Molecular Formula C8H12O [1][2]

Molecular Weight 124.18 g/mol [1][2]

CAS Number 7560-64-7 [2]

Appearance
Colorless to slightly yellow

liquid
[3]

Boiling Point
176.1 °C at 760 mmHg

(estimated)

Flash Point 132.0 °F (55.6 °C) (estimated)

Density 0.998 g/cm³ (estimated)

Solubility in Water
804.8 mg/L at 25 °C

(estimated)

logP (o/w) 2.180 (estimated)

Synthesis of 4-Methylcyclohex-3-enecarbaldehyde
The primary method for synthesizing 4-Methylcyclohex-3-enecarbaldehyde is the Diels-Alder

reaction, a [4+2] cycloaddition between a conjugated diene and a dienophile.[4] In this case,

the reaction occurs between isoprene (the diene) and acrolein (the dienophile).

Experimental Protocol: Diels-Alder Cycloaddition

This protocol is a generalized procedure based on established methods for Diels-Alder

reactions involving similar substrates.[3][5]

Materials:

Isoprene

Acrolein

Hydroquinone (as a polymerization inhibitor)
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Toluene (or another suitable solvent)

Stainless steel autoclave or high-pressure reaction vessel

Distillation apparatus

Procedure:

Reaction Setup: In a high-pressure reaction vessel, combine isoprene and acrolein in a 1:1

molar ratio. A small amount of hydroquinone should be added to inhibit the polymerization of

acrolein. Toluene can be used as a solvent.

Reaction Conditions: Seal the vessel and heat the mixture to a temperature between 150°C

and 180°C. The pressure will increase due to the heating of the reagents. The reaction is

typically carried out for several hours.[5] A patent for a similar compound suggests heating to

160°C under approximately 95 psig of pressure and adding the isoprene over 8 hours.[5]

Work-up: After the reaction is complete, cool the vessel to room temperature and carefully

vent any excess pressure.

Purification: The crude product is then purified by fractional distillation under reduced

pressure to yield 4-Methylcyclohex-3-enecarbaldehyde.

Safety Precautions:

This reaction should be performed in a well-ventilated fume hood due to the volatile and

flammable nature of the reactants.

Acrolein is highly toxic and lachrymatory; appropriate personal protective equipment (PPE),

including gloves and safety goggles, is essential.

The use of a high-pressure vessel requires proper training and safety precautions.

Chemical Reactivity and Potential Applications
The reactivity of 4-Methylcyclohex-3-enecarbaldehyde is characterized by its two primary

functional groups: the aldehyde and the alkene. This dual functionality makes it a versatile

intermediate in organic synthesis.
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Aldehyde Group: The aldehyde can undergo oxidation to form the corresponding carboxylic

acid, reduction to the alcohol, or participate in nucleophilic addition and condensation

reactions.

Alkene Group: The double bond can be subjected to hydrogenation, halogenation,

epoxidation, and other electrophilic addition reactions.

While specific applications in drug development are not well-documented in publicly accessible

literature, its structural motif is found in various natural products and fragrance compounds.[5]

Its derivatives, such as 4-methylcyclohex-3-ene-1-carboxylic acid, have been noted for their

use in the preparation of perfumes.[6] The synthesis of derivatives of cyclohexene

carboxaldehyde has been explored for potential olfactory properties.

Biological Activity and Signaling Pathways
Currently, there is a lack of detailed, publicly available research on the specific biological

activities of 4-Methylcyclohex-3-enecarbaldehyde or its direct interactions with cellular

signaling pathways. While some studies have investigated the biological activities of

cyclohexene derivatives more broadly, these findings are not directly attributable to this specific

compound.[7] For professionals in drug development, this indicates that 4-Methylcyclohex-3-
enecarbaldehyde could be considered a starting scaffold for the synthesis of novel

compounds whose biological effects would need to be determined through screening and

further investigation.

Visualizations
To further elucidate the concepts discussed, the following diagrams are provided.
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Diels-Alder Synthesis of 4-Methylcyclohex-3-enecarbaldehyde

Reactants

Product

Isoprene (Diene)

4-Methylcyclohex-3-enecarbaldehyde

Acrolein (Dienophile)

Click to download full resolution via product page

Caption: A logical diagram illustrating the Diels-Alder reaction for the synthesis of 4-
Methylcyclohex-3-enecarbaldehyde from isoprene and acrolein.
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Experimental Workflow for Synthesis

Combine Isoprene, Acrolein,
and Inhibitor in Reaction Vessel

Heat and Pressurize
(e.g., 160°C, 95 psig)

Reaction Period
(e.g., 8 hours)

Cool and Vent

Purify by Fractional Distillation

Characterize Product
(e.g., GC-MS, NMR)

Click to download full resolution via product page

Caption: A flowchart outlining the key steps in the experimental synthesis of 4-
Methylcyclohex-3-enecarbaldehyde.

Conclusion

4-Methylcyclohex-3-enecarbaldehyde is a well-characterized organic compound with a

straightforward and established synthetic route. Its value currently lies primarily in its utility as a

synthetic intermediate. For researchers and professionals in drug development, this compound

represents a potential starting point for the creation of more complex molecules. The lack of
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extensive biological data underscores an opportunity for further research to explore the

potential pharmacological properties of this and related structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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